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Researchers, scientists, and drug development professionals utilizing rigid polyurethane foam

conforming to ASTM F1839 standards for mechanical testing of orthopedic devices must

adhere to proper disposal procedures to ensure laboratory safety and environmental

compliance.[1][2][3][4][5] This guide provides essential information on the safe handling and

disposal of this material.

Material Identification and Safety Overview
ASTM F1839 designates a standard for rigid, unicellular polyurethane foam used in laboratory

settings for mechanical testing.[1][2][3][4][5] It is crucial to distinguish this material from

chemical reagents. This foam is supplied as either solid blocks or a two-part liquid mixture that

polymerizes into a solid form.[1][2][3][4][5] While the solid foam is generally stable, the liquid

components and the polymerization process require careful handling in a well-ventilated area,

such as under a fume hood.

Key Safety Precautions:

For the two-part liquid system, avoid inhalation of vapors and prevent contact with skin and

eyes.

Always consult the manufacturer's Safety Data Sheet (SDS) for specific handling and

emergency procedures.

Solid foam does not typically pose a chemical hazard under normal conditions of use.
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Disposal of Solid Polyurethane Foam
Solid polyurethane foam waste generated from testing is typically considered non-hazardous.

However, disposal methods must comply with local, state, and federal regulations.

Recommended Disposal Steps:

Segregation: Keep polyurethane foam waste separate from other laboratory waste streams,

especially chemical and biological waste.

Decontamination: If the foam has been in contact with any hazardous materials during

testing, it must be decontaminated according to appropriate laboratory protocols before

disposal.

Landfill Disposal: In many cases, uncontaminated solid polyurethane foam can be disposed

of in a standard municipal solid waste facility (landfill). However, some facilities may have

restrictions on accepting recognizable laboratory materials or large volumes of foam.

Recycling and Repurposing: Investigate local recycling options for polyurethane foam. While

not always available, some facilities may accept it for processing into other products.

Waste-to-Energy: Incineration at a waste-to-energy facility may be an option, providing a

method for disposal while recovering energy.

Disposal of Liquid Components and Cured Foam
from Two-Part Systems
When using a two-part liquid system to create the foam, both the unreacted liquid components

and the resulting cured foam require proper disposal.

Disposal of Unused Liquid Components:

Do Not Pour Down the Drain: Unreacted liquid polyurethane components should never be

disposed of in the sanitary sewer system.

Hazardous Waste: The individual liquid components (isocyanate and polyol) may be

classified as hazardous waste. They must be collected in properly labeled, sealed
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containers.

Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste

management company.

Disposal of Cured Foam:

Unused liquids can be intentionally reacted in a controlled and well-ventilated environment to

form solid polyurethane foam.

This fully cured foam can then be disposed of as non-hazardous solid waste, following the

same guidelines as for pre-formed solid foam blocks.

Summary of Disposal Procedures
For easy reference, the following table summarizes the key disposal information for ASTM

F1839 rigid polyurethane foam.

Material Form Key Disposal Considerations

Solid Polyurethane Foam

- Segregate from other waste streams.-

Decontaminate if necessary.- Dispose of in a

municipal landfill, if permitted.- Explore recycling

or waste-to-energy options.

Unreacted Liquid Components

- Never pour down the drain.- Treat as

hazardous waste.- Collect in labeled, sealed

containers.- Arrange for disposal by a licensed

hazardous waste contractor.

User-Cured Foam

- Ensure the two-part liquid system is fully

reacted and cured.- Once solid and inert,

dispose of as non-hazardous solid waste,

following the guidelines for solid polyurethane

foam.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of ASTM

F1839 polyurethane foam.

Start: F1839 Polyurethane Foam Waste

Is the waste in solid form?

Unreacted Liquid Components

No

Solid Foam Waste

Yes

Collect in sealed, labeled containers for hazardous waste disposal. Is the solid foam contaminated with hazardous materials?

Contact licensed hazardous waste vendor for pickup.

End of Disposal Process

Decontaminate according to lab protocol.

Yes

Dispose of as non-hazardous solid waste.

No

Check local regulations for landfill acceptance.

Consider recycling or waste-to-energy options.
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Caption: Decision workflow for the proper disposal of F1839 polyurethane foam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b161263?utm_src=pdf-body-img
https://www.benchchem.com/product/b161263?utm_src=pdf-custom-synthesis
https://store.astm.org/f1839-08r21.html
https://img.antpedia.com/standard/files/pdfs_ora/20230517/F/F%201839%20-%2008%20(2016).pdf
https://standards.iteh.ai/catalog/standards/astm/cf113305-7639-4a98-a065-f90df513a67d/astm-f1839-082012e1
https://standards.iteh.ai/catalog/standards/astm/756a92cd-9aaa-452e-9220-fb93a16a27d7/astm-f1839-01
https://store.astm.org/f1839-01.html
https://www.benchchem.com/product/b161263#f1839-i-proper-disposal-procedures
https://www.benchchem.com/product/b161263#f1839-i-proper-disposal-procedures
https://www.benchchem.com/product/b161263#f1839-i-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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